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Cat. No.: B15793797

Get Quote

A Comprehensive Guide to the Properties of Tungsten Bromide Oxidation States

For researchers, scientists, and professionals in drug development, a thorough understanding

of the properties of tungsten compounds is crucial for their application in synthesis and

catalysis. This guide provides a detailed comparison of the various oxidation states of tungsten

bromides, focusing on their synthesis, structure, and magnetic properties, supported by

experimental data.

Physical and Chemical Properties
The properties of tungsten bromides vary significantly with the oxidation state of the tungsten

atom. These differences are summarized in the table below.
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Property W(VI)Br₆ W(V)Br₅ W(IV)Br₄ W(III)Br₃ W(II)Br₂

Appearance

Dark grey to

dark-

blue/black

crystalline

solid[1][2]

Brown-black

hygroscopic

crystals[3]

Black

crystalline

solid[4]

Black

crystalline

solid

Yellow-green

solid

Molar Mass (

g/mol )
663.26 583.36 503.46 423.55 343.65

Melting Point

(°C)

232

(decomposes

)[1]

286 N/A

80

(decomposes

)[5]

N/A

Boiling Point

(°C)

Sublimes at

327[2]
333 N/A N/A N/A

Solubility

Soluble in

ethanol,

ether, carbon

disulfide[1]

Soluble in

many

common

organic and

inorganic

solvents

Soluble in

ether,

benzene,

methylene

chloride

Poor

solubility

Highly water

soluble

Magnetic

Susceptibility

(χ)

Diamagnetic

(-71 x 10⁻⁶

cm³/mol)

Paramagnetic

(+250.0 x

10⁻⁶

cm³/mol)[3]

Paramagnetic

(1.6-1.8 µB)

[3]

Data not

available

Data not

available

Structural Properties
The coordination environment and overall structure of tungsten bromides are highly dependent

on the metal's oxidation state.
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Oxidati
on
State

Comp
ound

Crystal
Syste
m

Space
Group

a (Å) b (Å) c (Å) β (°)

Key
Struct
ural
Featur
es

W(VI) WBr₆

Rhomb

ohedral[

1]

R-3 6.39[1] 6.39 17.53[1] -

Isolated

WBr₆

octahed

ra[1]

W(V) W₂Br₁₀ - - - - - -

Edge-

shared

bioctah

edra[3]

W(IV) WBr₄
Hexago

nal
- - - - -

Isomorp

hous

with

WCl₄,

TaCl₄,

and

NbCl₄[4

]

W(III) WBr₃
Orthorh

ombic
- - - - - -

W(II) W₆Br₁₂
Orthorh

ombic
Bbcm 11.799 11.813 14.790 -

Forms

[W₆Br₈]

⁴⁺

clusters

with

bridging

and

terminal

Br

Detailed Bond Information for the W₆Br₁₂ Cluster:
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d(W-W): 2.633 Å

d(W-Br internal): 2.619 - 2.630 Å

d(W-Br apical): 2.550 Å

d(W-Br bridging): 2.656 Å

Experimental Protocols
Detailed methodologies for the synthesis of various tungsten bromides are outlined below.

Synthesis of Tungsten(VI) Bromide (WBr₆)
Tungsten hexabromide can be prepared by the direct reaction of tungsten metal with bromine

gas at elevated temperatures.

Reaction: W + 3Br₂ → WBr₆

Procedure:

Place tungsten powder in a reaction tube.

Pass a stream of dry bromine vapor over the tungsten powder.

Heat the reaction tube to approximately 100 °C in a nitrogen atmosphere[1].

The product, WBr₆, is collected as a dark grey powder.

An alternative method involves the reaction of tungsten hexacarbonyl with bromine at room

temperature[1].

Synthesis of Tungsten(V) Bromide (WBr₅)
Tungsten pentabromide is typically synthesized by the reduction of tungsten hexabromide or by

direct bromination of tungsten at higher temperatures.

Reaction: 2W + 5Br₂ → 2WBr₅
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Procedure:

Treat tungsten powder with bromine gas in a sealed tube.

Heat the tube in a temperature gradient of 650-1000 °C[3].

The WBr₅ product is often obtained with some WBr₆ contamination[3].

Synthesis of Tungsten(IV) Bromide (WBr₄)
Tungsten tetrabromide can be synthesized through the reduction of WBr₅ or the oxidation of

W(CO)₆.

Reduction of WBr₅:

Reaction: 3WBr₅ + Al → 3WBr₄ + AlBr₃

Procedure:

React WBr₅ with aluminum powder in a sealed, evacuated tube under a controlled

temperature gradient[4].

The crystalline WBr₄ product deposits from the vapor phase[4].

Oxidation of W(CO)₆:

Reaction: W(CO)₆ + 2Br₂ → WBr₄ + 6CO

Procedure:

React tungsten hexacarbonyl with two equivalents of bromine in a suitable solvent (e.g.,

dichloromethane) under an inert atmosphere[4].

The product can be isolated as an analytically pure compound in high yield[4].

Synthesis of Tungsten(II) Bromide (WBr₂)
Tungsten(II) bromide, which exists as the cluster compound W₆Br₁₂, is prepared by the thermal

disproportionation of WBr₄.
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Reaction: 3WBr₄ → W₆Br₁₂ + WBr₂ (unbalanced, represents disproportionation)

Procedure:

Heat crystalline WBr₄ in a sealed, evacuated tube to 450-500 °C.

Gaseous tungsten pentabromide is evolved, leaving a yellow-green residue of WBr₂

(W₆Br₁₂)[3].

Visualizing Reaction Pathways and Structures
The following diagrams illustrate the synthetic relationships between the different tungsten

bromide oxidation states and the structure of the W₆Br₁₂ cluster.

W (metal)

W(VI)Br₆+ 3Br₂
~100 °C

W(V)Br₅+ 2.5Br₂
650-1000 °C

W(CO)₆

W(IV)Br₄
+ 2Br₂

(solution)

Decomposition
> 200 °C

+ Al (reduction)

W(II)Br₂ (W₆Br₁₂)

Heat
450-500 °C

Click to download full resolution via product page

Caption: Synthetic routes to different tungsten bromide oxidation states.

Caption: Simplified representation of the W₆Br₁₂ cluster structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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